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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

Technical Support Center: Tralkoxydim
Application
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

minimizing spray drift and off-target effects of Tralkoxydim.

Troubleshooting Guide
Encountering issues with your Tralkoxydim application? This guide will help you identify and

resolve common problems.

Problem: Observed damage to non-target plants or adjacent crops after Tralkoxydim
application.

Step 1: Identify the Symptoms

Symptom: Yellowing of leaf margins or tips, or yellowing between the leaf veins (interveinal

chlorosis) on broadleaf plants.[1] Older and larger leaves are typically affected first.[1]

Symptom: Stunted growth or yellowing in the treated crop, especially if the crop was

stressed or had fewer than two true leaves at the time of application.[2][3]
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Symptom: Rapid browning and death of plants, with initial symptoms like a water-soaked

appearance appearing within hours.[4]

Step 2: Investigate Potential Causes

Spray Drift: The physical movement of spray droplets away from the target area at the time

of application.[5][6] This is a primary cause of off-target damage.

Vapor Drift: The movement of the herbicide as a gas or vapor after the application has

occurred.[5][6][7] This is more likely to happen in hot and dry conditions.[7][8]

Contaminated Equipment: Residue from a previous herbicide application in the sprayer tank

can cause unintended injury.

Incorrect Application: Overlapping spray swaths can lead to double-dosing and crop injury.[2]

[3]

Step 3: Immediate Corrective Actions

Document Everything: Record the date, time, weather conditions (wind speed and direction,

temperature, humidity), application parameters (nozzle type, pressure, boom height), and

take photos of the affected plants.

Consult the Product Label: Always refer to the tralkoxydim product label for specific

instructions and precautions.[9][10]

Step 4: Future Preventative Measures

Optimize Application Timing: Apply herbicides when weeds are young and actively growing

for maximum efficacy.[9][11]

Adhere to Weather Guidelines: Avoid spraying in high winds (generally above 10 mph), high

temperatures, and low humidity.[8][12][13][14] Be aware of temperature inversions, where

cool air is trapped near the ground, which can lead to long-distance drift.[4][8]

Select Appropriate Nozzles: Use low-drift nozzles, such as air-induction or turbo teejet

nozzles, which produce coarser droplets that are less prone to drift.[10][15][16][17]
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Manage Spray Pressure: Lowering the spray pressure can increase droplet size and reduce

drift.[5][17][18]

Adjust Boom Height: Keep the boom as low as possible while maintaining uniform coverage

to minimize the effect of wind.[14][15][17]

Utilize Drift-Reducing Adjuvants: Tank-mix adjuvants designed to increase droplet size and

reduce the number of driftable fines can be effective.[19][20][21]

Establish Buffer Zones: Maintain a safe distance between the application area and sensitive

non-target areas.[12][14]

Frequently Asked Questions (FAQs)
Application and Efficacy

Q1: What is the mode of action for Tralkoxydim? Tralkoxydim is a selective, systemic

herbicide belonging to the cyclohexanedione group (Group A).[2][3] It works by inhibiting the

acetyl-CoA carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis in

susceptible grasses.[22][23] This disruption in lipid production leads to the death of the

targeted grass weeds.[22]

Q2: What is the optimal timing for Tralkoxydim application? For best results, apply

Tralkoxydim to actively growing weeds, typically within the first 4-6 weeks after sowing

when the majority of crop plants have at least 2-3 leaves.[2] Application to weeds that are too

mature may result in reduced control.[9]

Spray Drift and Off-Target Effects

Q3: What are the key factors that influence Tralkoxydim spray drift? The primary factors

include droplet size, wind speed and direction, temperature, humidity, and application

equipment setup (nozzle type, pressure, and boom height).[12][24][25]

Q4: How can I select the right nozzle to minimize drift? Choose low-drift nozzles that

produce a coarser droplet spectrum.[8][15] Air-induction (AI) nozzles are highly effective at

reducing driftable fines.[16] Refer to the nozzle manufacturer's charts to select a nozzle and
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pressure combination that produces the desired droplet size classification (e.g., medium,

coarse).[5]

Q5: What weather conditions are ideal for minimizing Tralkoxydim drift? Ideal conditions for

spraying are cool and humid with a light, consistent wind (typically 3-7 mph) blowing away

from sensitive areas.[8][18][26] Avoid spraying in hot, dry conditions, as this can increase

evaporation and the potential for drift.[13][27] Also, avoid spraying during temperature

inversions, which often occur in the early morning or evening under calm conditions.[4][8]

Q6: Can adjuvants help reduce Tralkoxydim spray drift? Yes, certain adjuvants, known as

drift control agents, can increase the viscosity of the spray solution, leading to larger, heavier

droplets that are less likely to drift.[19][20][21] Always check for compatibility with

Tralkoxydim and follow the label instructions.

Q7: What are the typical symptoms of Tralkoxydim off-target injury in sensitive broadleaf

crops? Symptoms in non-target broadleaf plants often include yellowing of the leaf margins

or tips and interveinal chlorosis (yellowing between the veins).[1]

Data on Drift Reduction Strategies
The following tables summarize quantitative data on the effectiveness of various drift reduction

technologies.

Table 1: Effect of Nozzle Type on the Percentage of Driftable Fines (<150 µm)
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Nozzle Type Percentage of Driftable Fines

Air Induction (A.I.) Turbo TeeJet < 1-2%

A.I. Flat Fan 2-5%

Turbo TeeJet 5-10%

80-degree Flat Fan 10-15%

DG Drift Guard Flat Fan 15-20%

Turbo Tee Twin 20-25%

XR Flat Fan > 25%

Cone Jet > 30%

Data adapted from LSU AgCenter research.[16]

Table 2: Influence of Spray Pressure on Droplet Size and Drift Potential

Nozzle Type Pressure (psi)
Droplet Size
Classification

Drift Potential

Standard Flat Fan 15 Coarse Low

Standard Flat Fan 40 Medium Medium

Standard Flat Fan 60 Fine High

Turbo TeeJet 15 Very Coarse Very Low

Turbo TeeJet 90 Medium Medium

General principles derived from multiple sources.[5][18][28]

Experimental Protocols
Protocol 1: Wind Tunnel Analysis of Spray Droplet Size Distribution
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This protocol outlines a laboratory-based method for evaluating the droplet size spectrum of a

spray solution, which is a key indicator of drift potential.

Objective: To quantify the droplet size distribution of a Tralkoxydim spray solution with and

without a drift-reducing adjuvant using a wind tunnel and laser diffraction instrument.

Materials:

Low-speed wind tunnel

Laser diffraction instrument (e.g., Malvern Spraytec)

Spray nozzle to be tested

Pressurized spray system

Tralkoxydim solution (prepared according to label recommendations)

Drift-reducing adjuvant

Deionized water

Methodology:

System Setup: a. Install the selected spray nozzle in the wind tunnel, ensuring it is centered

in the airflow. b. Position the laser diffraction instrument to measure the spray plume at a set

distance from the nozzle. c. Calibrate the laser diffraction instrument according to the

manufacturer's instructions.

Prepare Spray Solutions: a. Prepare a tank mix of Tralkoxydim in deionized water at the

desired concentration. b. Prepare a second tank mix with Tralkoxydim and the drift-reducing

adjuvant at the recommended rates.

Data Acquisition: a. Set the wind tunnel to a constant air speed that simulates typical field

conditions (e.g., 10 mph). b. Pressurize the spray system to the desired operating pressure.

c. Initiate spraying of the Tralkoxydim-only solution and begin data acquisition with the laser

diffraction instrument. d. Record data for a minimum of 60 seconds to ensure a stable

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reading. e. Repeat the measurement at least three times. f. Thoroughly clean the spray

system. g. Repeat steps 3c-3e with the Tralkoxydim and adjuvant solution.

Data Analysis: a. Analyze the laser diffraction data to determine the Volume Median

Diameter (VMD or Dv50), the percentage of the spray volume comprised of droplets smaller

than 150 µm (a common threshold for driftable fines), and other relevant droplet size

parameters. b. Statistically compare the droplet size distributions of the two spray solutions.

This method is based on standardized procedures for laboratory measurement of spray drift.

[29]
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Caption: Mode of action of Tralkoxydim in susceptible grass weeds.
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Caption: Decision workflow for minimizing spray drift.
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Caption: Key factors influencing herbicide spray drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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